Cas no 1091-93-6 (3-Methoxyestra-2,5(10)-diene-17β-ol)

3-Methoxyestra-2,5(10)-diene-17β-ol is a steroidal derivative with a methoxy group at the 3-position and a hydroxyl group at the 17β-position. This compound is of interest in steroid chemistry and pharmaceutical research due to its structural modifications, which may influence receptor binding affinity and metabolic stability. The presence of the conjugated diene system (2,5(10)) and the methoxy substituent can alter its reactivity and biological activity compared to unmodified estrane derivatives. It serves as a valuable intermediate in the synthesis of more complex steroidal compounds, particularly those targeting hormonal pathways. Its well-defined structure allows for precise chemical modifications, making it useful in exploratory medicinal chemistry and biochemical studies.

3-Methoxyestra-2,5(10)-diene-17β-ol structure

1091-93-6 structure

Product Name:3-Methoxyestra-2,5(10)-diene-17β-ol

CAS No:1091-93-6

MF:C₁₉H₂₈O₂

MW:288.424426078796

CID:197686

PubChem ID:101963

Update Time:2025-06-06

3-Methoxyestra-2,5(10)-diene-17β-ol Chemical and Physical Properties

Names and Identifiers

- Estra-2,5(10)-dien-17-ol,3-methoxy-, (17b)-
- 3-methoxyestra-2,5(10)-dien-17beta-ol
- (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol
- 3-Methoxyestra-2,5(10)-diene-17β-ol
- 3-methoxy-17-hydroxyestra-2,5(10)-diene
- A)-3-methoxyestra-2,5(10)-dien-17-ol
- AC1L2RVK
- AC1Q55IJ
- C14682
- CTK4A6362
- KST-1A0537
- NSC67575
- SureCN7956765
- Einecs 214-130-2
- 3-Methoxy-estra-2,5(10)-diene-17β-ol
- (17b)-3-Methoxyestra-2,5(10)-dien-17-ol
- 1,4-DIHYDRO-3,17-ESTRADIOL 3-METHYL ETHER
- 1091-93-6
- UC5Y491C32
- NSC 67575
- 1,4-Dihydroestradiol 3-methyl ether
- CHEBI:34341
- NS00007095
- 3-Methoxyestra-2,5(10)-diene-17?-ol
- 3-Methoxyestra-2,5(10)-diene-17beta-ol
- SCHEMBL7956765
- W-109634
- NSC-67575
- 3-METHOXYESTRA-2,5(10)-DIEN-17.BETA.-OL
- DTXSID60148816
- ESTRA-2,5(10)-DIEN-17-OL, 3-METHOXY-, (17.BETA.)-ESTRA-2,5(10)-DIEN-17.BETA.-OL, 3-METHOXY-
- EC 214-130-2
- XFFZLECPCHQJIR-GFEQUFNTSA-N
- 3-METHYLOXYESTR-2,5(10)-DIEN-17.BETA.-OL
- 3-methoxyestra-2,5(10)-dien-17b-ol
- 3-METHOXY-19-NORANDROSTA-2(3),5(10)-DIEN-17.BETA.-OL
- 3-Methoxy-estra-2,5(10)-dien-17beta-ol
- Q27116001
- UNII-UC5Y491C32
- 3-methoxy-2,5(10)-estradien-17beta-ol
- 3-Methoxyestra-2,5(10)-dien-17-ol
- DTXCID3071307
- 3-METHYLOXYESTR-2,5(10)-DIEN-17BETA-OL
- 3-METHOXY-19-NORANDROSTA-2(3),5(10)-DIEN-17BETA-OL
- ESTRA-2,5(10)-DIEN-17-OL, 3-METHOXY-, (17BETA)-ESTRA-2,5(10)-DIEN-17BETA-OL, 3-METHOXY-
- DB-228704
- Inchi： 1S/C19H28O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-18,20H,3,5-11H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1
- InChI Key： XFFZLECPCHQJIR-GFEQUFNTSA-N
- SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4CC(=CCC=4[C@H]3CC[C@@]21C)OC

Computed Properties

Exact Mass: 288.20900
Monoisotopic Mass: 288.209
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 504
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3

Experimental Properties

Density: 1.11
Boiling Point: 437.1°Cat760mmHg
Flash Point: 192.3°C
Refractive Index: 1.564
PSA: 29.46000
LogP: 4.20430

3-Methoxyestra-2,5(10)-diene-17β-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M262775-100mg	3-Methoxyestra-2,5(10)-diene-17β-ol	1091-93-6	100mg	$ 170.00	2022-06-04
TRC	M262775-1g	3-Methoxyestra-2,5(10)-diene-17β-ol	1091-93-6	1g	$ 1360.00	2022-06-04
SHENG KE LU SI SHENG WU JI SHU	sc-485006-1mg	3-Methoxyestra-2,5(10)-diene-17β-ol-d3,	1091-93-6	1mg	￥3008.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-485006-1 mg	3-Methoxyestra-2,5(10)-diene-17β-ol-d3,	1091-93-6	1mg	￥3,008.00	2023-07-11